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Compound of Interest

Compound Name: Chlorogold-tetrahydrothiophene

CAS No.: 39929-21-0

Cat. No.: B6315667

Get Quote

Executive Summary
Chloro(tetrahydrothiophene)gold(I), abbreviated as (tht)AuCl (or [AuCl(tht)]), is the preeminent

entry point into modern gold(I) chemistry.[1][2] Unlike the more odorous and less stable

dimethyl sulfide analogue ((DMS)AuCl), (tht)AuCl offers a superior balance of stability and

lability.[1][2] Its utility stems from the tetrahydrothiophene (tht) ligand, which stabilizes the

aurous center in the solid state but is readily displaced by stronger nucleophiles (phosphines,

carbenes, thiolates) in solution.[1][3]

This guide provides a rigorous analysis of the (tht)AuCl crystalline lattice, a validated synthesis

protocol, and a mechanistic overview of its ligand exchange reactivity, essential for designing

gold-based therapeutics (e.g., Auranofin derivatives) and homogeneous catalysts.[1][2]

Crystalline Structure & Characterization
The structural integrity of (tht)AuCl is defined by its linear coordination geometry and

supramolecular organization driven by aurophilic interactions.[1][2][4]
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The compound crystallizes in the orthorhombic system.[3][5][6] The non-centrosymmetric

space group Pmc2₁ allows for a specific packing arrangement where the neutral molecules

align to form extended chains.

Table 1: Crystallographic Parameters of (tht)AuCl

Parameter Value

Formula C₄H₈AuClS

Molecular Weight 320.59 g/mol

Crystal System Orthorhombic

Space Group Pmc2₁ (No.[2][7] 26)

Unit Cell a 6.540(1) Å

Unit Cell b 8.192(1) Å

Unit Cell c 12.794(3) Å

Z (Formula Units) 4

Calculated Density ~2.9 g/cm³

Data sourced from Ahrland et al. (1993) [1].[1][2][7]

Molecular Geometry & Packing
Coordination: The Au(I) center adopts a nearly perfect linear geometry (bond angle Cl-Au-S

≈ 178–179°), characteristic of the

electronic configuration which favors

hybridization.[1][2]

Bond Lengths: The Au-Cl and Au-S bond lengths are typical for neutral gold(I) complexes,

generally observed in the range of 2.26–2.30 Å for Au-Cl and 2.30–2.35 Å for Au-S.

Aurophilicity: A critical feature of the solid-state structure is the presence of aurophilic

interactions (Au···Au contacts). The molecules arrange themselves in zig-zag chains running
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parallel to the crystallographic axes. These intermolecular Au[1]···Au distances are typically

in the range of 3.0–3.4 Å, significantly shorter than the sum of the van der Waals radii (~3.6

Å), providing additional lattice stabilization energy (approx. 7–11 kcal/mol).

Validated Synthesis Protocol
The synthesis of (tht)AuCl utilizes the reduction of Au(III) to Au(I) by the tht ligand itself.[1][2]

This "sacrificial reductant" method is preferred over external reducing agents for its simplicity

and high purity.[2]

Reaction Mechanism
[1][2][7]

Reactants: Tetrachloroauric acid (

) and Tetrahydrothiophene (

).[1][2][5][7]

Byproducts: Tetrahydrothiophene oxide ((tht)O) and HCl.[1][2]

Step-by-Step Methodology
Safety Note:Tetrahydrothiophene has a pungent, gas-like odor.[2] All operations must be

performed in a well-ventilated fume hood.

Preparation: Dissolve

of

(2.54 mmol) in

of water and

of ethanol in a round-bottom flask.

Addition: Add

(6.8 mmol, ~2.7 equivalents) of tetrahydrothiophene dropwise.
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Observation: The yellow Au(III) solution will initially turn orange/brown before a voluminous

white precipitate forms as reduction to Au(I) occurs.[1][2]

Reaction: Stir the suspension at room temperature for 30 minutes to ensure complete

reduction.

Filtration: Filter the white solid using a sintered glass frit or Buchner funnel.

Washing: Wash the precipitate twice with

of cold ethanol to remove the (tht)O byproduct and excess acid.[1][2]

Drying: Dry the white powder under high vacuum for 2–4 hours.

Yield: Typically >85%.[2]

Storage: Store at -20°C under inert atmosphere (Ar or

) to prevent slow thermal decomposition and light-induced disproportionation.[2]

Process Visualization

HAuCl4 (aq/EtOH)
Au(III) Solution
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(Dropwise)

 Initiation Reduction & Precipitation
(30 min, RT)

 Redox: Au(III) -> Au(I) Filtration &
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 Drying (Vacuum)

Click to download full resolution via product page

Caption: Workflow for the reduction of HAuCl4 to (tht)AuCl using tht as both ligand and

reducing agent.

Reactivity & Ligand Exchange
(tht)AuCl is technically defined as a labile precursor.[1][2][8] The Au-S bond is weak enough to

be displaced by soft nucleophiles but strong enough to allow handling in air.

Thermodynamic Hierarchy
The displacement follows the hard-soft acid-base (HSAB) principle.[1][2] Gold(I) is a soft acid

and prefers ligands in the following stability order:
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[1][2]

General Exchange Protocol
To synthesize a drug candidate (e.g., a phosphine-gold-chloride):

[1][2]

Solvent: Dichloromethane (DCM) is ideal as it solubilizes (tht)AuCl.[1][2]

Stoichiometry: 1:1 molar ratio.

Workup: Evaporation of solvent followed by recrystallization (often from DCM/Hexane)

removes the liberated free tht.[1][2]

Pathway Diagram

(tht)AuCl
Labile Precursor

(PR3)AuCl
Catalysis/Medicine

 + PR3
 - tht

(RS)Au(tht)? -> (RS)Au
Polymeric Species

 + RSH / Base
 - tht, - HCl

(NHC)AuCl
Stable Carbene Complex

 + (NHC)AgCl
 - AgCl, - tht

Phosphine Ligand (PR3)
(e.g., PPh3, TPPTS)

Thiol (R-SH) + Base
(e.g., Thioglucose)

NHC-Ag-Cl
(Transmetalation)

Click to download full resolution via product page

Caption: Divergent synthesis pathways from (tht)AuCl to key gold(I) therapeutic and catalytic

classes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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